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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581 Get Quote

Disclaimer: Chlorthiophos is an obsolete organophosphate insecticide.[1] As a result, publicly

available data on its environmental fate is limited, and much of the information presented

herein is based on estimations and general principles of pesticide science.

This technical guide provides a comprehensive overview of the environmental fate of

Chlorthiophos in soil and water, designed for researchers, scientists, and professionals in

drug development. It summarizes available quantitative data, outlines relevant experimental

protocols based on international guidelines, and visualizes key processes and pathways.

Chemical and Physical Properties
Understanding the fundamental properties of Chlorthiophos is essential for predicting its

behavior in the environment.
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Property Value Reference

IUPAC Name

(2,5-dichloro-4-

methylsulfanylphenoxy)-

diethoxy-sulfanylidene-λ⁵-

phosphane

[2]

CAS Number 21923-23-9 [2]

Molecular Formula C₁₁H₁₅Cl₂O₃PS₂ [2]

Molecular Weight 361.2 g/mol [2]

Vapor Pressure
2.4 x 10⁻⁶ mm Hg at 25°C

(estimated)
[2]

Water Solubility Practically insoluble [2]

Log Kow 5.8 (estimated) [2]

Henry's Law Constant
1.2 x 10⁻⁶ atm-m³/mol

(estimated)
[2]

Isomeric Composition: Technical Chlorthiophos is a mixture of three isomers:

O,O-diethyl-O-(2,5-dichloro-4-methylthio)phenyl phosphorothioate (~73%)

O,O-diethyl-O-(4,5-dichloro-2-methylthio)phenyl phosphorothioate (~13%)

O,O-diethyl-O-(2,4-dichloro-5-methylthio)phenyl phosphorothioate (~14%)[1]

Environmental Fate and Transport
The environmental fate of Chlorthiophos is governed by several key processes, including

degradation, sorption, and mobility.

Degradation
Degradation involves the breakdown of Chlorthiophos into smaller molecules, or metabolites,

through biotic and abiotic processes.
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Information suggests that the degradation of Chlorthiophos in animals and plants is rapid.[2]

The primary metabolites identified are the sulfoxide and sulfone derivatives, indicating that

oxidation of the methylthio group is a key metabolic pathway.[2]

Proposed Degradation Pathway in Soil and Water:

The degradation of Chlorthiophos likely proceeds through the following steps:

Oxidation: The sulfur atom of the methylthio group is oxidized, likely by microbial enzymes,

to form Chlorthiophos sulfoxide.

Further Oxidation: The sulfoxide can be further oxidized to the more stable Chlorthiophos
sulfone.

Hydrolysis: The P-O-aryl bond can be cleaved through hydrolysis, leading to the formation of

2,5-dichloro-4-(methylthio)phenol (and its oxidized analogs) and diethyl thiophosphoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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